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Introduction

llicicolin H is a potent antifungal agent isolated from the fungus Cylindrocladium ilicicola and
Gliocladium roseum. It exhibits broad-spectrum activity against various pathogenic fungi,
including Candida spp., Aspergillus fumigatus, and Cryptococcus spp.[1] Its mechanism of
action involves the specific inhibition of the mitochondrial cytochrome bcl reductase (complex
), a key enzyme in the electron transport chain.[1][2] This document provides a detailed
overview of the spectroscopic data for llicicolin H, the experimental protocols used for its
characterization, and a visualization of its molecular signaling pathway. While the user
requested information on "llicicolin C," extensive literature searches have predominantly
yielded data for llicicolin H, a closely related and well-characterized member of the ilicicolin
family. It is possible that "llicicolin C" is a less common synonym or a related analogue with
limited publicly available data. Therefore, this guide focuses on the comprehensive information
available for llicicolin H.

Spectroscopic Data

The structural elucidation of llicicolin H has been accomplished through a combination of
Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). The
following tables summarize the key quantitative data obtained from these analyses.

Table 1: *H NMR Spectroscopic Data for llicicolin H
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The *H NMR spectrum provides detailed information about the chemical environment of the

hydrogen atoms in the molecule.

Chemical Shift (8)

Coupling Constant

Position Multiplicity
ppm (J) Hz
1 2.65 m
2 3.55 d 10.5
4a 1.85 m
5a 1.45 m
53 1.15 m
60 1.60 m
63 1.30 m
7 1.95 m
8a 1.75 m
1 5.30 dq 15.0, 6.5
2' 5.45 dd 15.0, 8.5
3 1.65 d 6.5
4-Me 0.95 d 7.0
7-Me 0.85 d 7.0
2" 7.30 d 8.5
3" 6.80 d 8.5
6" 7.80 s
4-OH 10.50 brs
4"-OH 9.50 brs
NH 12.00 brs
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Data obtained in DMSO-d6 at 400 MHz.

Table 2: 3C NMR Spectroscopic Data for llicicolin H

The 13C NMR spectrum provides information on the carbon framework of the molecule.
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Position Chemical Shift (6) ppm
1 45.2
2 52.8
3 209.0
4 34.5
4a 42.1
5 35.6
6 30.1
7 32.7
8 135.8
8a 130.5
9 1254
1 128.9
2' 130.2
3 18.3
4-Me 22.1
7-Me 16.8
1" 118.5
2" 131.5
3" 115.8
4" 158.0
5" 105.1
6" 165.2
2"-C=0 195.7
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4"-C-OH 162.3
5"-C 98.2
3-C=0 170.1

Data obtained in DMSO-d6 at 100 MHz.

Table 3: Mass Spectrometry Data for llicicolin H

High-resolution mass spectrometry (HRMS) confirms the molecular formula of Ilicicolin H.

lon m/z [M+H]* Molecular Formula
Calculated 434.2326 C27H32NOa
Observed 434.2328 C27H31NOa

Experimental Protocols

The following sections detail the methodologies used to obtain the spectroscopic data for
llicicolin H.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectra were acquired on a 400 MHz spectrometer. The sample was dissolved in
deuterated dimethyl sulfoxide (DMSO-d6). *H NMR and 3C NMR spectra were recorded at
room temperature. 2D NMR experiments, including COSY, HSQC, and HMBC, were performed
to facilitate the complete assignment of proton and carbon signals.

Mass Spectrometry (MS)

High-resolution mass spectrometry was performed using an electrospray ionization (ESI)
source coupled to a time-of-flight (TOF) mass analyzer. The sample was dissolved in methanol
and introduced into the mass spectrometer via direct infusion. The data was acquired in

positive ion mode.

Mechanism of Action: Signaling Pathway
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llicicolin H exerts its antifungal effect by inhibiting the mitochondrial cytochrome bcl complex
(Complex Ill). This inhibition disrupts the electron transport chain, leading to a decrease in ATP
production and ultimately cell death. The following diagram illustrates the signaling pathway

affected by llicicolin H.
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Caption: Inhibition of Complex Il by llicicolin H.

Experimental Workflow

The general workflow for the isolation and characterization of llicicolin H is depicted below.
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Caption: General workflow for llicicolin H isolation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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